Cas no 1638767-73-3 (methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)
1638767-73-3 structure
Product Name:methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
CAS No:1638767-73-3
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD27987455
CID:4781880
Update Time:2023-11-20
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- COC(=O)C1=CN(C2=NC=CC=C21)C
- Schembl20944704
- methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
-
- MDL: MFCD27987455
- Inchi: 1S/C10H10N2O2/c1-12-6-8(10(13)14-2)7-4-3-5-11-9(7)12/h3-6H,1-2H3
- InChI Key: IVHLOIKNKUXUNU-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN(C)C2C1=CC=CN=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 1.1
- Topological Polar Surface Area: 44.1
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222346-500mg |
Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate, 95% min |
1638767-73-3 | 95% | 500mg |
$1405.00 | 2023-09-06 | |
| Matrix Scientific | 222346-1g |
Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate, 95% min |
1638767-73-3 | 95% | 1g |
$2531.00 | 2023-09-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1163-100MG |
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
1638767-73-3 | 95% | 100MG |
¥ 1,359.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1163-250MG |
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
1638767-73-3 | 95% | 250MG |
¥ 2,178.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1163-500MG |
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
1638767-73-3 | 95% | 500MG |
¥ 3,630.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1163-1G |
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
1638767-73-3 | 95% | 1g |
¥ 5,438.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1163-5G |
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate |
1638767-73-3 | 95% | 5g |
¥ 16,315.00 | 2023-04-14 |
methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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